4-Iodo-5-methylisoxazole-3-carboxylic acid

• IUPAC Name: 4-iodo-5-methyl-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C5H4INO3/c1-2-3(6)4(5(8)9)7-10-2/h1H3,(H,8,9)
• InChI Key: BQQXHJQCZGIIBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C(=O)O)I
• Molecular Formula: C5H4INO3
• Molecular Weight: 252.99 g/mol
• CAS No.: 1822855-70-8

Description

“4-Iodo-5-methylisoxazole-3-carboxylic acid” is a chemical compound with the molecular formula C5H4INO3. It is a derivative of “5-Methylisoxazole-3-carboxylic acid”, which is a five-membered heterocyclic moiety.

Molecular Structure Analysis

The molecular structure of “this compound” involves a five-membered isoxazole ring with a carboxylic acid group attached at the 3-position and a methyl group at the 5-position. The iodine atom is attached at the 4-position.

Scientific Research Applications

Mass Spectrometry and Isoxazole Ring Isomerization

Research on 3-aryl-5-methylisoxazole-4-carboxylic acids, closely related to 4-Iodo-5-methylisoxazole-3-carboxylic acid, has explored their behavior in mass spectrometry, particularly focusing on the thermal isomerization of the isoxazole ring. This research has significant implications for understanding the structural stability and transformation under thermal conditions (Zhigulev et al., 1974).

Immunological Activity

Studies have synthesized derivatives of 5-amino-3-methylisoxazole-4-carboxylic acid, a compound structurally similar to this compound, to investigate their potential immunological activities. These studies provide insights into the roles these compounds may play in modulating immune responses (Ryng et al., 1999).

Quantum Chemical and QSAR Studies

Further research has been conducted on 4‐imino derivatives of 5‐amino‐3‐methylisoxazole‐4‐carboxylic acid hydrazide, revealing significant details about their immunological activities and correlating these with their molecular structures through quantum chemical calculations and QSAR (Quantitative Structure-Activity Relationship) studies. This research underscores the complex interaction between chemical structure and biological activity, relevant to compounds like this compound (Ryng et al., 2001).

Synthesis and Structural Analysis

There have been significant developments in the synthesis and structural analysis of isoxazole derivatives, including those related to this compound. These studies not only focus on the synthesis but also utilize X-ray crystallography and computer-aided design for deeper understanding of the molecular structures, which can have implications in designing potential antibacterial or antifungal agents (Jezierska et al., 2003).

Isoxazole-Azirine-Isoxazole/Oxazole Isomerization

Research on isoxazole-4-carboxylic acid derivatives, closely related to this compound, includes studies on their isomerization processes. These studies have potential implications in the synthesis of various pharmaceutical compounds, contributing to our understanding of chemical transformations and stability under different conditions (Serebryannikova et al., 2019).

Future Directions

Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Given its significance, there is a continuous effort to develop new eco-friendly synthetic strategies. The future directions for “4-Iodo-5-methylisoxazole-3-carboxylic acid” could involve exploring its potential applications in drug discovery and development.